Cas no 313997-80-7 (heptacosane-10,12-diol)

• Product Name: heptacosane-10,12-diol
• CAS No: 313997-80-7
• MF: C₂₇H₅₆O₂
• MW: 412.732349395752
• CID: 1447133
• Update Time: 2024-08-25

heptacosane-10,12-diol Chemical and Physical Properties

Names and Identifiers

• heptacosane-10,12-diol
• 10,12-heptacosanediol
• LogP
• 10,12-heptacosanediol; LogP

• Inchi： 1S/C27H56O2/c1-3-5-7-9-11-12-13-14-15-16-18-20-22-24-27(29)25-26(28)23-21-19-17-10-8-6-4-2/h26-29H,3-25H2,1-2H3
• InChI Key： VZDCLYJCDOXAOK-UHFFFAOYSA-N
• SMILES： CCCCCCCCCC(O)CC(O)CCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 412.42828

Experimental Properties

• Density: 0.878±0.06 g/cm3(Predicted)
• Boiling Point: 526.6±23.0 °C(Predicted)
• PSA: 40.46
• pka: 14.96±0.20(Predicted)